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Compound of Interest

Compound Name: Oxane-4-carboxylic acid

Cat. No.: B153539

For Researchers, Scientists, and Drug Development Professionals

Tetrahydropyran-4-carboxylic acid, a key heterocyclic building block, is integral to the synthesis
of a wide array of pharmaceutical compounds and functional materials. Its structural motif is
prevalent in numerous biologically active molecules, making its commercial availability a critical
consideration for research and development pipelines. This technical guide provides an in-
depth overview of the commercial sources, pricing, and synthesis of tetrahydropyran-4-
carboxylic acid, equipping researchers with the necessary information to procure this vital
intermediate.

Commercial Availability and Supplier Overview

Tetrahydropyran-4-carboxylic acid is readily available from a multitude of chemical suppliers,
catering to both small-scale research and larger-scale development needs. The compound is
typically offered at purities of 98% or higher, ensuring its suitability for sensitive synthetic
applications. Key suppliers include major international vendors and specialized chemical

manufacturers.

Below is a summary of representative commercial suppliers and their offerings. Please note
that pricing and availability are subject to change and it is recommended to consult the
suppliers' websites for the most current information.
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) Product ] Available ] CAS
Supplier Purity . Price (USD)
Name Quantities Number
Tetrahydropyr
Thermo 4 yeropy $59.40 (59),
an-4-
Scientific _ 98% 590,259 $175.65 5337-03-1
) carboxylic
Chemicals _ (259)
acid, 98%
$41.63 (59),
Tetrahydropyr $175.00
an-4-yl- 59,259,100 (2509),
Ottokemi Y _ 98% J I (239) 5337-03-1
carboxylic 0, 1kg $600.13
acid, 98% (100g), POR
(1kg)
Tetrahydro- $201.96
2H-pyran-4- 100 g, 150 g, 100q),
iChemical by . 98% J g (1009) 5337-03-1
carboxylic 200g $244.44
acid (1509)
Oakwood Tetrahydropyr
Products Inc. an-4-
) ] 99% 100 g $133.00 5337-03-1
(via Neta Carboxylic
Scientific) Acid
Tetrahydropyr
an-4-
Fluorochem ] - 1lg £5.00 5337-03-1
carboxylic
acid
Tetrahydropyr
Tokyo yeropy
_ an-4-
Chemical . >98.0% (GC) - - 5337-03-1
carboxylic
Industry (TCI) )
Acid
Tetrahydro-
Sigma- 2h-pyran-4-
g by - - - 5337-03-1
Aldrich carboxylic
acid
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Tetrahydropyr
Home
) an-4-
Sunshine ] >99.0% In stock - 5337-03-1
carboxylic
Pharma )
Acid

POR: Price on Request

Synthesis of Tetrahydropyran-4-carboxylic Acid: A
Commercially Viable Protocol

For applications requiring larger quantities or in-house synthesis capabilities, a commercially
viable synthetic route has been reported. This process involves a three-step sequence starting
from readily available starting materials.

Experimental Protocol

Step I: Synthesis of Diethyl tetrahydropyran-4,4'-dicarboxylate
This initial step involves the cyclization of diethyl malonate with bis(2-chloroethyl) ether.

o Reagents: Diethyl malonate (1.0 mole), Bis(2-chloroethyl) ether (1.0 mole), Solvent, Base,
Tetrabutylammonium bromide (TBAB).

e Procedure: The reaction is carried out in a suitable solvent with a base and TBAB as a phase
transfer catalyst.

Step II: Synthesis of Tetrahydropyran-4,4'-dicarboxylic acid
The diester from Step | is hydrolyzed to the corresponding dicarboxylic acid.

o Reagents: Diethyl tetrahydropyran-4,4'-dicarboxylate (1.0 mole), Sodium hydroxide (NaOH,
5.0 mole).

e Procedure: The hydrolysis is performed using a 5 molar equivalent of NaOH at a
temperature of 40-50°C. After complete hydrolysis, the pH is adjusted to 1.0-2.0.

Step lll: Decarboxylation to Tetrahydropyran-4-carboxylic acid
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The final step is the controlled decarboxylation of the diacid.
» Reagents: Tetrahydropyran-4,4'-dicarboxylic acid (1.0 mole), Paraffin oil, Xylene.

e Procedure: The decarboxylation is conducted at 120-130°C in a mixture of xylene and
paraffin oil. The paraffin oil helps to prevent decomposition of the product at the reaction
temperature. The product, 4-tetrahydropyranylcarboxylic acid, is isolated after the evolution
of carbon dioxide ceases. This method reports a molar yield of 80-85% with a GC purity of
98-99%.

Visualizing the Synthesis and Supply Chain

To further elucidate the synthesis and commercial landscape, the following diagrams are
provided.

Synthesis of Tetrahydropyran-4-carboxylic Acid
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Caption: Synthetic pathway for tetrahydropyran-4-carboxylic acid.
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¢ To cite this document: BenchChem. [Navigating the Commercial Landscape of
Tetrahydropyran-4-carboxylic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b153539#commercial-availability-of-
tetrahydropyran-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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